Cas no 1564981-97-0 (5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one
• CAS No: 1564981-97-0
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6206144
• PubChem ID: 104505860
• Update Time: 2025-10-22

5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one
• 1564981-97-0
• EN300-1105502

• Inchi： 1S/C9H13BrN2O/c1-3-4-12-5-7(11)6(2)8(10)9(12)13/h5H,3-4,11H2,1-2H3
• InChI Key： KUUYMUGWFMYGKS-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=C(C=1C)N)CCC)=O

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one

5-Amino-3-Bromo-4-Methyl-1-Propyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one, identified by the CAS registry number CAS No. 1564981-97-0, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in organic synthesis and their role as intermediates in the development of pharmaceutical agents. The structure of this compound is characterized by a dihydropyridine ring system with substituents at positions 3, 4, and 5, as well as a propyl group attached to position 1. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. Researchers have explored the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura reaction, to construct the dihydropyridine core. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications. Additionally, the incorporation of amino and bromo groups into the molecule has been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for drug development.

The dihydropyridine ring system is a key structural feature of this compound, and its reactivity is influenced by the electron-donating and electron-withdrawing groups attached to it. The amino group at position 5 acts as an electron donor, while the bromo group at position 3 serves as an electron-withdrawing group. This balance of electronic effects contributes to the molecule's stability and reactivity under various reaction conditions. Furthermore, the methyl group at position 4 and the propyl group at position 1 provide steric bulk, which can influence both the molecule's conformational flexibility and its interactions with biological targets.

In terms of applications, this compound has shown potential in several areas. In pharmaceutical research, it has been investigated as a lead compound for developing drugs targeting specific biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in inflammatory processes. This makes them promising candidates for anti-inflammatory drug development. Additionally, due to its structural similarity to known bioactive molecules, this compound has been used as an intermediate in the synthesis of more complex drug candidates.

Another area where this compound has garnered attention is in materials science. The dihydropyridine framework is known for its ability to form stable coordination complexes with metal ions. By incorporating functional groups such as amino and bromo moieties into the structure, researchers have explored its potential as a ligand in metalloorganic frameworks (MOFs) and other coordination polymers. These materials have applications in gas storage, catalysis, and sensing technologies.

Recent studies have also focused on understanding the photophysical properties of this compound. The conjugated system within the dihydropyridine ring allows for strong absorption in the visible region of the spectrum. This property makes it a candidate for use in light-responsive materials or as a photosensitizer in photodynamic therapy applications.

In conclusion, 5-amino-3-bromo-4-methyl-1-propyl-1,2-dihydropyridin-2-one (CAS No. 1564981-97-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods continue to evolve, it is likely that new insights into its properties and applications will emerge, solidifying its role as an important molecule in contemporary chemical research.